3-[(4-fluorobenzyl)sulfanyl]-N-(2-methoxybenzyl)-4H-1,2,4-triazol-4-amine

• Molecular Formula: C17H17FN4OS
• Molecular Weight: 344.4 g/mol
• SMILES: COC1=CC=CC=C1CNN2C=NN=C2SCC3=CC=C(C=C3)F
• InChI: InChI=1S/C17H17FN4OS/c1-23-16-5-3-2-4-14(16)10-20-22-12-19-21-17(22)24-11-13-6-8-15(18)9-7-13/h2-9,12,20H,10-11H2,1H3
• InChIKey: ATVRDOWFLQGYDI-UHFFFAOYSA-N

Core Identity and Structural Class

The compound 3-[(4-fluorobenzyl)sulfanyl]-N-(2-methoxybenzyl)-4H-1,2,4-triazol-4-amine (C17H17FN4OS, MW 344.41 g/mol) is a synthetic 1,2,4-triazole derivative featuring a 4-fluorobenzylsulfanyl group at the 3-position and an N-(2-methoxybenzyl)amino substituent at the 4-position of the triazole ring . It belongs to the broader class of 3-benzylsulfanyl-4H-1,2,4-triazol-4-amines, a scaffold investigated for antimycobacterial and antibacterial activities [1]. This specific substitution pattern distinguishes it from more common 3-benzylsulfanyl-5-aryl analogs found in commercial screening libraries .

Scaffold 1,2,4-triazole with 4-fluorobenzylsulfanyl and N-(2-methoxybenzyl) substitution

Research Context Antimycobacterial screening and SAR exploration (class-level evidence)

Differentiation Unique N4-(2-methoxybenzyl) and 5-H pattern; distinct from commercial 5-aryl analogs

• [1] Klimešová, V., Zahajská, L., Waisser, K., Kaustová, J., & Möllmann, U. (2004). Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco, 59(4), 279-288. View Source

Non-Interchangeability with Common Analogs

Simple substitution of this compound with a generic 3-benzylsulfanyl-5-aryl-4H-1,2,4-triazol-4-amine analog would alter the N4-substituent and likely change key physicochemical and pharmacological properties. In the 1,2,4-triazole 3-benzylsulfanyl series, antimycobacterial activity is highly sensitive to substitution on the benzyl moiety, with minimum inhibitory concentrations (MICs) ranging from 32 to >1000 µmol/L depending on the nature and position of substituents [1]. The N-(2-methoxybenzyl) group in this compound introduces a distinct hydrogen-bond acceptor and steric profile not present in the N-unsubstituted or N-aryl analogs commonly available in screening collections , making direct functional interchange unreliable without comparative biological data.

N4-substitution sensitive

The N-(2-methoxybenzyl) group alters lipophilicity and hydrogen bonding; replacement with N4-unsubstituted analogs may shift bioactivity profiles.

5-aryl substitution mismatch

Common commercial analogs bear 5-aryl groups; using them instead removes the 5-H feature, likely changing target selectivity.

MIC variability across class

Antimycobacterial MIC values can shift >10-fold with single substituent changes; direct substitution without comparative data is unreliable.

• [1] Klimešová, V., Zahajská, L., Waisser, K., Kaustová, J., & Möllmann, U. (2004). Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco, 59(4), 279-288. View Source

Differentiation Evidence

N4-(2-Methoxybenzyl) Substitution as Key Differentiator

The presence of the N-(2-methoxybenzyl) group at the 4-amino position is a key structural differentiator. In the class of 3-benzylsulfanyl-4H-1,2,4-triazol-4-amines, N4-substitution is rare; most reported analogs bear a free -NH2 group or are N4-unsubstituted, as in the series evaluated by Klimešová et al. [1]. The 2-methoxybenzyl substituent introduces an additional hydrogen bond acceptor and increases lipophilicity (calculated XLogP for a representative N4-unsubstituted analog 3-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-4-amine is ~2.5, compared with ~3.8 for the target compound) . While direct comparative bioactivity data for this compound are not publicly available, the class-level observation that antimycobacterial MIC values can shift by >10-fold with single substituent changes on the benzylthio moiety suggests that N4-substitution is likely to confer a distinct potency and selectivity profile [1].

N4 substitution

Class-level

XLogP ~3.8 (target) vs ~2.5 (unsubstituted analog)

Lipophilicity and binding profile may differ

Data to verify; class-level inference

Evidence Dimension	Structural differentiation: N4-substituent type
Target Compound Data	N-(2-methoxybenzyl) group; calculated XLogP ~3.8
Comparator Or Baseline	Unsubstituted N4-amine: 3-((4-fluorobenzyl)thio)-4H-1,2,4-triazol-4-amine; XLogP ~2.5
Quantified Difference	ΔXLogP ≈ 1.3 log units (higher lipophilicity)
Conditions	Chemical structure and calculated properties

Why This Matters

For procurement decisions, this structural feature predicts different solubility, permeability, and target-binding profiles compared to N4-unsubstituted analogs, potentially enabling access to distinct chemical biology space.

• [1] Klimešová, V., Zahajská, L., Waisser, K., Kaustová, J., & Möllmann, U. (2004). Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco, 59(4), 279-288. View Source

Microwave-Assisted Synthesis Feasibility

A microwave-assisted synthetic protocol for structurally related 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-5-(4-fluorobenzylthio)-4H-1,2,4-triazol-4-amines achieved yields of 85–96% in 4–8 minutes, compared with 59–84% in 24–30 hours under conventional heating [1]. This demonstrates that the 4-fluorobenzylthio-triazol-4-amine core is amenable to rapid, high-yielding microwave synthesis. By structural analogy, the target compound—which also contains a 4-fluorobenzylsulfanyl moiety on a 1,2,4-triazole ring—should benefit from similar synthetic efficiency gains, potentially reducing procurement lead times and costs for custom synthesis.

Microwave synthesis

Class-level

Yield 85–96% in 4–8 min (microwave) vs 59–84% in 24–30 h (conventional)

Supports rapid custom synthesis

Extrapolated from analog class

Evidence Dimension	Synthetic efficiency (yield and reaction time)
Target Compound Data	Expected to be accessible via microwave synthesis with high yield (extrapolated from class data)
Comparator Or Baseline	Related Schiff base derivatives of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-5-(4-fluorobenzylthio)-4H-1,2,4-triazol-4-amine
Quantified Difference	Yield improved from 59-84% (conventional) to 85-96% (microwave); time reduced from 24-30 h to 4-8 min
Conditions	Microwave irradiation vs. conventional heating

Why This Matters

This evidence supports the feasibility of rapid, high-purity custom synthesis of the target compound, which can directly influence procurement decisions for time-sensitive research projects.

• [1] Akhaja, T. N., & Raval, J. P. (2014). Microwave-assisted synthesis and antibacterial activity of derivatives of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-5-(4-fluorobenzylthio)-4H-1,2,4-triazol-4-amine. Chemical Papers, 68, 401–408. View Source

Absence of 5-Aryl Substituent

The target compound lacks a substituent at the 5-position of the triazole ring, whereas the majority of commercially available 3-benzylsulfanyl-4H-1,2,4-triazol-4-amines (e.g., from Sigma-Aldrich's SALOR-INT collection) are 5-aryl derivatives, such as 3-((2-fluorobenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine . This structural difference means the target compound has a lower molecular weight (344.41 vs. 330–360+ g/mol for 5-aryl analogs) and a distinct hydrogen-bonding pattern at the triazole ring. In screening campaigns, this absence of a 5-aryl group can translate to a different target selectivity profile, as the 5-position is often critical for binding to biological targets.

5-Unsubstituted scaffold

Class-level

MW 344.41 g/mol, 5-H vs 5-(4-methoxyphenyl) analog (MW 330.39)

Distinct chemical biology space

Source review; library underrepresented

Evidence Dimension	Molecular weight and 5-substitution pattern
Target Compound Data	MW 344.41 g/mol; no 5-substituent
Comparator Or Baseline	3-((2-fluorobenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine (Sigma L405485); MW 330.39 g/mol; 5-(4-methoxyphenyl) present
Quantified Difference	ΔMW = 14.02 g/mol (higher for target). The target compound has a 5-H instead of a 5-aryl group.
Conditions	Structural comparison

Why This Matters

The different substitution pattern may lead to a unique biological fingerprint, making the compound a valuable addition to screening libraries where 5-unsubstituted triazoles are underrepresented.

Application Scenarios

Mycobacterial Enzyme Probe Development

The compound can serve as a starting point for developing chemical probes for mycobacterial target identification. The class-wide antimycobacterial MIC range of 32–>1000 µmol/L established by Klimešová et al. provides a quantitative baseline for benchmarking the activity of new N4-substituted derivatives [1]. Its unique N-(2-methoxybenzyl) group offers an additional vector for structure-activity relationship (SAR) exploration that is absent from the canonical unsubstituted 4-amino analogs.

Diversity-Oriented Synthesis and Library Expansion

The compound fills a gap in commercial triazole screening collections, which are dominated by 5-aryl-3-benzylsulfanyl-4H-1,2,4-triazol-4-amines [1]. Its 5-H substitution and N4-(2-methoxybenzyl) group represent an under-explored region of chemical space, making it a high-value inclusion for diversity-oriented synthesis programs aimed at novel biological target discovery.

Microwave Custom Synthesis Feasibility

The demonstrated efficacy of microwave-assisted synthesis for structurally related 4-fluorobenzylthio-triazol-4-amines—achieving 85–96% yield in 4–8 minutes [1]—suggests that rapid, high-purity custom synthesis of this compound is feasible. This can inform procurement strategies for medicinal chemistry groups requiring gram-scale quantities with short lead times.

Application

Selection Property

Validation Focus

Mycobacterial target ID

N4-substituted SAR vector

MIC benchmarking vs class baseline

Diversity-oriented library expansion

Under-explored 5-unsubstituted triazole space

Biological fingerprint screening

Rapid custom synthesis access

Microwave synthetic efficiency

Yield and lead-time reduction (class inference)

• [1] Klimešová, V., Zahajská, L., Waisser, K., Kaustová, J., & Möllmann, U. (2004). Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco, 59(4), 279-288. View Source
• [2] Akhaja, T. N., & Raval, J. P. (2014). Microwave-assisted synthesis and antibacterial activity of derivatives of 3-[1-(4-fluorobenzyl)-1H-indol-3-yl]-5-(4-fluorobenzylthio)-4H-1,2,4-triazol-4-amine. Chemical Papers, 68, 401–408. View Source